![molecular formula C13H17NO B1588717 2-(2,6,7,8-Tetrahydro-1H-indeno[5,4-b]furan-8-yl)ethanamine CAS No. 448964-37-2](/img/structure/B1588717.png)
2-(2,6,7,8-Tetrahydro-1H-indeno[5,4-b]furan-8-yl)ethanamine
Overview
Description
2-(2,6,7,8-Tetrahydro-1H-indeno[5,4-b]furan-8-yl)ethanamine, or 2-THIF, is a bicyclic aromatic compound that has seen its fair share of scientific research and application in the past few decades. It is a derivative of the indene molecule, which is an important building block for many organic compounds. 2-THIF is known to have a number of biochemical and physiological effects, and has been used in research to explore various biological pathways and processes. In
Scientific Research Applications
Catalytic Hydrogenation and Synthetic Applications
The catalytic hydrogenation of certain compounds can lead to the formation of tetrahydro-2-furanamines, which are crucial intermediates in synthesizing a variety of chemical entities. For instance, the catalytic hydrogenation of 5,6-dihydro-4H-1,2-oxazines has been explored to produce dynamic mixtures of enamines and tetrahydro-2-furanamines, leading to further transformation into 1,4-amino alcohols or dihydrofurans under varied conditions (Sukhorukov et al., 2008).
Fluorescent and Water Soluble Compounds
Derivatives of 2-(2,6,7,8-Tetrahydro-1H-indeno[5,4-b]furan-8-yl)ethanamine have been designed for enhanced water solubility and fluorescence. A novel synthesis has led to highly water-soluble and fluorescent compounds, indicating potential applications in bioimaging and sensors (Boobalan et al., 2012).
Biobased Materials
The synthesis of biobased materials, leveraging the structural motifs of furanic compounds, showcases an approach to sustainable material science. For example, 2,5-Bis(hydroxymethyl)furan has been used as a biobased diol for enzymatic polymerization, resulting in novel furan polyesters with applications in biodegradable materials and plastics (Jiang et al., 2014).
Organic Synthesis and Medicinal Chemistry
The chemical versatility of furan derivatives enables their use in constructing complex molecules with potential biological activities. For instance, the synthesis of a non-natural isomer of the alkaloid galanthamine has been achieved, showcasing the adaptability of furan-containing compounds in synthesizing biologically relevant molecules (Lan et al., 2014).
Renewable Solvents
The development of environmentally friendly solvents from biomass-derived sources is critical for green chemistry. 2-Methyltetrahydrofuran, derived from furanic compounds, is a renewable solvent with applications in organic synthesis, highlighting the role of furan derivatives in promoting sustainable chemical processes (Pace et al., 2012).
properties
IUPAC Name |
2-(2,6,7,8-tetrahydro-1H-cyclopenta[e][1]benzofuran-8-yl)ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO/c14-7-5-10-2-1-9-3-4-12-11(13(9)10)6-8-15-12/h3-4,10H,1-2,5-8,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFNUHWYOQCGTCA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1CCN)C3=C(C=C2)OCC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00433394 | |
Record name | 2-(1,6,7,8-Tetrahydro-2H-indeno[5,4-b]furan-8-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00433394 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
448964-37-2 | |
Record name | 2-(1,6,7,8-Tetrahydro-2H-indeno[5,4-b]furan-8-yl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00433394 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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